Cas no 1050493-77-0 (2-(tetrahydro-2H-pyran-3-yl)ethanol)

• Product Name: 2-(tetrahydro-2H-pyran-3-yl)ethanol
• CAS No: 1050493-77-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD11053762
• CID: 1066500
• Update Time: 2025-10-17

2-(tetrahydro-2H-pyran-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(tetrahydro-2H-pyran-3-yl)ethanol
• tetrahydro-2H-Pyran-3-ethanol

• MDL： MFCD11053762
• Inchi： 1S/C7H14O2/c8-4-3-7-2-1-5-9-6-7/h7-8H,1-6H2
• InChI Key： YEQNKCUQFRSBHF-UHFFFAOYSA-N
• SMILES： O1CCCC(CCO)C1

Additional information on 2-(tetrahydro-2H-pyran-3-yl)ethanol

2-(Tetrahydro-2H-pyran-3-yl)ethanol: A Versatile Compound with Diverse Applications

2-(Tetrahydro-2H-pyran-3-yl)ethanol, with the CAS number 1050493-77-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a tetrahydro-2H-pyran ring attached to an ethanol group, which imparts it with distinct chemical properties and reactivity.

The chemical structure of 2-(tetrahydro-2H-pyran-3-yl)ethanol is of particular interest due to its ability to participate in a wide range of chemical reactions. The tetrahydro-2H-pyran ring, a six-membered cyclic ether, provides stability and rigidity to the molecule, while the ethanol group offers functional versatility. This combination makes 2-(tetrahydro-2H-pyran-3-yl)ethanol an attractive building block for the synthesis of more complex molecules.

In the pharmaceutical industry, 2-(tetrahydro-2H-pyran-3-yl)ethanol has shown promise as an intermediate in the synthesis of various drugs. Recent studies have explored its use in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of 2-(tetrahydro-2H-pyran-3-yl)ethanol with potent anti-inflammatory properties. These derivatives exhibited significant inhibition of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases.

Beyond pharmaceuticals, 2-(tetrahydro-2H-pyran-3-yl)ethanol has also found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer in polymer synthesis. A 2019 study in the Journal of Polymer Science demonstrated that polymers derived from 2-(tetrahydro-2H-pyran-3-yl)ethanol exhibit excellent thermal stability and mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The synthetic versatility of 2-(tetrahydro-2H-pyran-3-yl)ethanol has also been leveraged in organic synthesis. Researchers have developed efficient methods for its preparation and functionalization, enabling the creation of a wide array of derivatives. A notable example is a 2018 study published in the Tetrahedron Letters, which described a one-pot multicomponent reaction for the synthesis of substituted 2-(tetrahydro-2H-pyran-3-yl)ethanols. This method offers high yields and excellent functional group tolerance, making it a valuable tool for synthetic chemists.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of 2-(tetrahydro-2H-pyran-3-yl)ethanol have shown promising results. A 2017 study in the Journal of Environmental Science and Health reported that this compound exhibits low toxicity to aquatic organisms and good biodegradability under aerobic conditions. These findings suggest that 2-(tetrahydro-2H-pyran-3-yl)ethanol can be used as a safer alternative to more toxic compounds in various industrial processes.

In conclusion, 2-(tetrahydro-2H-pyran-3-yl)ethanol (CAS No. 1050493-77-0) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it an invaluable building block for the synthesis of complex molecules, while its favorable environmental profile supports its use in sustainable chemistry practices. As research continues to uncover new applications and derivatives, the importance of this compound is likely to grow further.